Cas no 5543-29-3 (1-(6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone)

• Product Name: 1-(6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone
• CAS No: 5543-29-3
• MF: C₁₆H₁₇NO₂S₃
• MW: 351.506680250168
• CID: 1593624
• PubChem ID: 1019768
• Update Time: 2025-04-21

1-(6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone
• Ethanone, 1-(6-ethoxy-1,4-dihydro-4,4-dimethyl-1-thioxo-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-
• 1-(6-ethoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone
• 5543-29-3
• SR-01000493213-1
• AB00088259-01
• AKOS000618245
• STK870941
• Oprea1_069539
• Oprea1_572082
• DTXSID70359850
• SR-01000493213
• 1-{6-ETHOXY-4,4-DIMETHYL-1-SULFANYLIDENE-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-5-YL}ETHAN-1-ONE
• 5-acetyl-6-ethoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• Inchi： 1S/C16H17NO2S3/c1-5-19-11-8-6-7-10-12-14(21-22-15(12)20)16(3,4)17(9(2)18)13(10)11/h6-8H,5H2,1-4H3
• InChI Key： SAXCKBJAQQJDDI-UHFFFAOYSA-N
• SMILES： S1C2=C(C(=S)S1)C1C=CC=C(C=1N(C(C)=O)C2(C)C)OCC

Computed Properties

• Exact Mass: 351.04231
• Monoisotopic Mass: 351.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 588.7°C at 760 mmHg
• Flash Point: 309.8°C
• Refractive Index: 1.7
• PSA: 29.54